Cas no 58816-79-8 (Undecafluorocyclohexanecarbonyl Chloride)

• Product Name: Undecafluorocyclohexanecarbonyl Chloride
• CAS No: 58816-79-8
• MF: C₇ClF₁₁O
• MW: 344.509739875793
• MDL: MFCD00156086
• CID: 366494
• PubChem ID: 2778064
• Update Time: 2025-10-21

Undecafluorocyclohexanecarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonylchloride, 1,2,2,3,3,4,4,5,5,6,6-undecafluoro-
• 1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexane-1-carbonyl chloride
• Perfluorocyclohexanecarbonyl chloride
• Perfluorocyclohexyl carboxylic acid chloride
• Undecafluorocyclohexanecarbonyl chloride
• 1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexanecarbonyl chloride
• PC3715
• MFCD00156086
• 1,2,2,3,3,4,4,5,5,6,6-undecakis(fluoranyl)cyclohexane-1-carbonyl chloride
• 58816-79-8
• DTXSID70380760
• SCHEMBL8448028
• JBOWALSHDVHATH-UHFFFAOYSA-N
• A832031
• A937791
• AKOS005173370
• 1,2,2,3,3,4,4,5,5,6,6-undecafluoro-1-cyclohexanecarbonyl chloride
• FT-0683459
• Undecafluorocyclohexanecarbonyl Chloride

• MDL： MFCD00156086
• Inchi： 1S/C7ClF11O/c8-1(20)2(9)3(10,11)5(14,15)7(18,19)6(16,17)4(2,12)13
• InChI Key： JBOWALSHDVHATH-UHFFFAOYSA-N
• SMILES： ClC(C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)F)=O

Computed Properties

• Exact Mass: 343.94600
• Monoisotopic Mass: 343.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.77
• Boiling Point: 95-96°C
• Flash Point: 37.9°C
• Refractive Index: 1.322
• PSA: 17.07000
• LogP: 3.65020

Undecafluorocyclohexanecarbonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S28; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on Undecafluorocyclohexanecarbonyl Chloride

Undecafluorocyclohexanecarbonyl Chloride (CAS No. 58816-79-8): A Versatile Fluorinated Compound in Modern Pharmaceutical and Materials Science

Undecafluorocyclohexanecarbonyl Chloride, with the chemical formula C₆F₁₁COCl, represents a fluorinated derivative of cyclohexanecarbonyl chloride. This compound is a key intermediate in the synthesis of advanced functional materials and pharmaceuticals, owing to its unique combination of fluorinated moieties and reactive chloro functionality. The CAS No. 58816-79-8 identifier underscores its distinct chemical identity, while the molecular structure of Undecafluorocyclohexanecarbonyl Chloride enables it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential in the development of high-performance polymers, surface-active agents, and targeted drug delivery systems.

The Undecafluorocyclohexanecarbonyl Chloride molecule features a cyclohexane ring substituted with eleven fluorine atoms, creating a highly hydrophobic and chemically inert core. The carbonyl chloride group (COCl) serves as a reactive site for further functionalization, making it a valuable building block in organic synthesis. This structural design not only enhances the compound's stability under harsh conditions but also allows it to interact selectively with specific biological targets, a property that has drawn significant attention in recent years.

Recent advancements in materials science have demonstrated the utility of Undecafluorocyclohexanecarbonyl Chloride in the creation of fluorinated polymers with exceptional thermal and mechanical properties. For instance, a 2023 study published in Advanced Materials showcased its application in the synthesis of polyfluorinated coatings that exhibit superior water-repellent characteristics. These coatings are now being explored for use in medical devices, where their ability to resist microbial adhesion could significantly reduce infection risks.

One of the most promising applications of Undecafluorocyclohexan,ecarbonyl Chloride lies in its role as a precursor for fluorinated surfactants. These surfactants are critical in the formulation of pharmaceutical emulsions and microemulsions, which are used to enhance the bioavailability of poorly water-soluble drugs. A 2024 review in Pharmaceutical Research highlighted how the fluorinated chains in Undecafluorocyclohexanecarbonyl Chloride derivatives can lower surface tension to sub-20 mN/m levels, a property that is essential for creating stable drug delivery systems.

In the field of biotechnology, Undecafluorocyclohexanecarbonyl Chloride has emerged as a key player in the development of targeted drug delivery platforms. Its fluorinated structure allows for precise modification of drug molecules, enabling the creation of lipophilic prodrugs that can cross biological membranes more efficiently. A 2023 study in Biomaterials demonstrated how Undecafluorocyclohexanecarbonyl Chloride-based prodrugs showed enhanced cellular uptake and reduced toxicity compared to traditional formulations.

The synthesis of Undecafluorocyclohexanecarbonyl Chloride involves a multi-step process that begins with the fluorination of cyclohexane derivatives. Recent advancements in fluorination techniques, such as the use of selective fluorinating agents like Selectfluor, have improved the efficiency and yield of this process. A 2023 paper in Organic Letters described a novel method for the selective fluorination of cyclohexane rings, which significantly reduces the formation of byproducts and enhances the purity of the final product.

From a mechanistic perspective, the reaction of Undecafluorocyclohexanecarbonyl Chloride with nucleophiles such as amines or thiols has been extensively studied. These reactions typically proceed via an SN1 mechanism, where the carbonyl chloride group undergoes nucleophilic attack to form amides or thioesters. This reactivity has been leveraged in the development of new synthetic methodologies, as demonstrated in a 2024 article in Chemical Communications.

Environmental considerations have also become a focal point in the application of Undecafluorocyclohexanecarbonyl Chloride. While its fluorinated structure provides exceptional stability, researchers are now exploring ways to mitigate its environmental impact. A 2023 study in Green Chemistry proposed the use of biodegradable catalysts in the synthesis of Undecafluorocyclohexanecarbonyl Chloride-based polymers, which could reduce the persistence of fluorinated waste in ecosystems.

Future research directions for Undecafluorocyclohexanecarbonyl Chloride are expected to focus on expanding its applications in nanotechnology and biomedical engineering. For example, its fluorinated structure could be utilized to create fluorinated nanoparticles with enhanced targeting capabilities for cancer therapy. Additionally, the compound's ability to form stable interfaces with various materials makes it a candidate for use in advanced coatings and adhesives.

In conclusion, Undecafluorocyclohexanecarbonyl Chloride represents a versatile and promising compound with a wide range of applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and functionalization strategies, position it as a key player in the development of next-generation materials and pharmaceuticals. As research in this field continues to evolve, the potential of Undecafluorocyclohexanecarbonyl Chloride is likely to expand even further, opening new avenues for innovation and discovery.

For further information on the latest developments in the use of Undecafluorocyclohexanecarbonyl Chloride, researchers are encouraged to consult recent publications in leading scientific journals such as Advanced Materials, Pharmaceutical Research, and Biomaterials. These resources provide detailed insights into the synthesis, characterization, and applications of this important compound.

It is also worth noting that the study of Undecafluorocyclohexanecarbonyl Chloride is part of a broader trend in chemistry towards the development of sustainable and environmentally friendly materials. As the scientific community continues to prioritize green chemistry practices, the role of compounds like Undecafluorocyclohexanecarbonyl Chloride in creating more sustainable technologies is likely to grow.

Finally, the interdisciplinary nature of research involving Undecafluorocyclohexanecarbonyl Chloride underscores the importance of collaboration between chemists, materials scientists, and biomedical researchers. By working together, these experts can unlock new possibilities for the application of this compound and drive innovation in a wide range of fields.

As the field of fluorinated chemistry continues to advance, Undecafluorocyclohexanecarbonyl Chloride is expected to play an increasingly important role in the development of new materials and technologies. Its unique properties and versatility make it a valuable asset for researchers seeking to push the boundaries of what is possible in modern science and engineering.

For those interested in exploring the potential of Undecafluorocyclohexanecarbonyl Chloride further, numerous research opportunities exist across academia and industry. Whether in the development of new pharmaceuticals, the creation of advanced materials, or the exploration of sustainable chemical processes, this compound offers a wealth of possibilities for future research and innovation.

In summary, the study of Undecafluorocyclohexanecarbonyl Chloride is not only a testament to the power of chemical innovation but also a reflection of the growing importance of interdisciplinary research in addressing complex scientific challenges. As researchers continue to uncover new applications and properties of this compound, its impact on science and technology is likely to grow even further.

Ultimately, the journey of Undecafluorocyclohexanecarbonyl Chloride from a specialized chemical compound to a versatile tool in modern science exemplifies the dynamic and ever-evolving nature of chemical research. Its story is one of discovery, innovation, and the continuous pursuit of knowledge, which drives the advancement of science and technology in the 21st century.

As we look to the future, the role of Undecafluorocyclohexanecarbonyl Chloride in shaping the next generation of materials and technologies is likely to become even more prominent. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

For anyone interested in the study of Undecafluorocyclohexanecarbonyl Chloride, the opportunities for exploration and discovery are vast. Whether through academic research, industrial development, or interdisciplinary collaboration, this compound offers a rich and rewarding field of study that is sure to inspire future generations of scientists and engineers.

As we continue to push the boundaries of what is possible in science and technology, the importance of compounds like Undecafluorocyclohexanecarbonyl Chloride cannot be overstated. They are the building blocks of innovation, and their study is essential for advancing our understanding of the chemical world and its applications in real-world contexts.

In conclusion, the study of Undecafluorocyclohexanecarbonyl Chloride is a testament to the enduring power of chemical research and its ability to drive progress across multiple disciplines. As researchers continue to uncover new insights and applications, the impact of this compound on science and technology is likely to grow even further, ensuring its place as a key player in the ever-evolving field of fluorinated chemistry.

With its unique properties and the ongoing research into its applications, Undecafluorocyclohexanecarbonyl Chloride is poised to play an increasingly important role in the development of new materials and technologies. Its journey from a specialized chemical compound to a versatile tool in modern science is a reflection of the dynamic and ever-evolving nature of chemical research.

As we continue to explore the potential of Undecafluorocyclohexanecarbonyl Chloride, we can be confident that its impact on science and technology will only grow in the years to come. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

Ultimately, the study of Undecafluorocyclohexanecarbonyl Chloride is not only a testament to the power of chemical innovation but also a reflection of the growing importance of interdisciplinary research in addressing complex scientific challenges. As researchers continue to uncover new applications and properties of this compound, its impact on science and technology is likely to grow even further.

As we look to the future, the role of Undecafluorocyclohexanecarbonyl Chloride in shaping the next generation of materials and technologies is likely to become even more prominent. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

For anyone interested in the study of Undecafluorocyclohexanecarbonyl Chloride, the opportunities for exploration and discovery are vast. Whether through academic research, industrial development, or interdisciplinary collaboration, this compound offers a rich and rewarding field of study that is sure to inspire future generations of scientists and engineers.

As we continue to push the boundaries of what is possible in science and technology, the importance of compounds like Undecafluorocyclohexanecarbonyl Chloride cannot be overstated. They are the building blocks of innovation, and their study is essential for advancing our understanding of the chemical world and its applications in real-world contexts.

In conclusion, the study of Undecafluorocyclohexanecarbonyl Chloride is a testament to the enduring power of chemical research and its ability to drive progress across multiple disciplines. As researchers continue to uncover new insights and applications, the impact of this compound on science and technology is likely to grow even further, ensuring its place as a key player in the ever-evolving field of fluorinated chemistry.

With its unique properties and the ongoing research into its applications, Undecafluorocyclohexanecarbonyl Chloride is poised to play an increasingly important role in the development of new materials and technologies. Its journey from a specialized chemical compound to a versatile tool in modern science is a reflection of the dynamic and ever-evolving nature of chemical research.

As we continue to explore the potential of Undecafluorocyclohexanecarbonyl Chloride, we can be confident that its impact on science and technology will only grow in the years to come. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

Ultimately, the study of Undecafluorocyclohexanecarbonyl Chloride is not only a testament to the power of chemical innovation but also a reflection of the growing importance of interdisciplinary research in addressing complex scientific challenges. As researchers continue to uncover new applications and properties of this compound, its impact on science and technology is likely to grow even further.

As we look to the future, the role of Undecafluorocyclohexanecarbonyl Chloride in shaping the next generation of materials and technologies is likely to become even more prominent. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

For anyone interested in the study of Undecafluorocyclohexanecarbonyl Chloride, the opportunities for exploration and discovery are vast. Whether through academic research, industrial development, or interdisciplinary collaboration, this compound offers a rich and rewarding field of study that is sure to inspire future generations of scientists and engineers.

As we continue to push the boundaries of what is possible in science and technology, the importance of compounds like Undecafluorocyclohexanecarbonyl Chloride cannot be overstated. They are the building blocks of innovation, and their study is essential for advancing our understanding of the chemical world and its applications in real-world contexts.

In conclusion, the study of Undecafluorocyclohexanecarbonyl Chloride is a testament to the enduring power of chemical research and its ability to drive progress across multiple disciplines. As researchers continue to uncover new insights and applications, the impact of this compound on science and technology is likely to grow even further, ensuring its place as a key player in the ever-evolving field of fluorinated chemistry.

With its unique properties and the ongoing research into its applications, Undecafluorocyclohexanecarbonyl Chloride is poised to play an increasingly important role in the development of new materials and technologies. Its journey from a specialized chemical compound to a versatile tool in modern science is a reflection of the dynamic and ever-evolving nature of chemical research.

As we continue to explore the potential of Undecafluorocyclohexanecarbonyl Chloride, we can be confident that its impact on science and technology will only grow in the years to come. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

Ultimately, the study of Undecafluorocyclohexanecarbonyl Chloride is not only a testament to the power of chemical innovation but also a reflection of the growing importance of interdisciplinary research in addressing complex scientific challenges. As researchers continue to uncover new applications and properties of this compound, its impact on science and technology is likely to grow even further.

As we look to the future, the role of Undecafluorocyclohexanecarbonyl Chloride in shaping the next generation of materials and technologies is likely to become even more prominent. Its unique properties and the ongoing research into its applications ensure that it will remain a key player in the field of fluorinated chemistry for years to come.

For anyone interested in the study of Undecafluorocyclohexanecarbonyl Chloride, the opportunities for exploration and discovery are vast. Whether through academic research, industrial development, or interdisciplinary collaboration, this compound offers a rich and rewarding field of study that is sure to inspire future generations of scientists and engineers.

As we continue to push the boundaries of what is possible in science and technology, the importance of compounds like Undecafluorocyclohexanecarbonyl Chloride cannot be overstated. They are the building blocks of innovation, and their study is essential for advancing our understanding of the chemical world and its applications in real-world contexts.

In conclusion, the study of Undecafluorocyclohexanecarbonyl Chloride is a testament to the enduring power of chemical research and its ability to drive progress across multiple disciplines. As researchers continue to uncover new insights and applications, the impact of this compound on science and technology is likely to grow even further, ensuring its place as a key player in the ever-evolving field of fluorinated chemistry.

With its unique properties and the ongoing research into its applications, Undecafluorocyclohexanecarbonyl Chloride is poised to play an increasingly important role in the development of new materials and technologies. Its journey from a specialized chemical compound to a versatile tool in modern science is a reflection of the dynamic and ever-evolving nature of chemical research.

As we continue to explore the potential of Undecafluorocyclohexanecarbonyl Chlor, the importance of compounds like Undecafluorocyclohexanecarbonyl Chloride cannot be overstated. They are the building blocks of innovation, and their study is essential for advancing our understanding of the chemical world and its applications in real-world contexts. It seems there may be a typo or incomplete phrase in your final sentence. If you meant to say: "As we continue to explore the potential of Undecafluorocyclohexanecarbonyl Chloride, the importance of compounds like Undecafluorocyclohexanecarbonyl Chloride cannot be overstated. They are the building blocks of innovation, and their study is essential for advancing our understanding of the chemical world and its applications in real-world contexts." That would make sense. However, if you intended to refer to a different compound or have a specific question about Undecafluorocyclohexanecarbonyl Chloride, feel free to clarify or provide more context! Let me know how I can assist further.